Cas no 1872039-50-3 (Tert-butyl 4-amino-2,2-dimethylbutanoate)

• Product Name: Tert-butyl 4-amino-2,2-dimethylbutanoate
• CAS No: 1872039-50-3
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD29762960
• CID: 4625995
• PubChem ID: 121553679
• Update Time: 2023-08-10

Tert-butyl 4-amino-2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2,2-dimethylbutanoate
• Tert-butyl 4-amino-2,2-dimethylbutanoate

• MDL： MFCD29762960
• Inchi： 1S/C10H21NO2/c1-9(2,3)13-8(12)10(4,5)6-7-11/h6-7,11H2,1-5H3
• InChI Key： NCZATBPIZHRPEE-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)CCN)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3